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Compound of Interest

Compound Name: Methyl tridecanoate

An In-depth Technical Guide to Methyl Tridecanoate

Chemical Identification

CAS Number: 1731-88-0[1][2][3][4][5]

Synonyms:

Tridecanoic acid, methyl ester[4][6]

¢ Methyl n-tridecanoate[3][4][6]

¢ C13:0 Methyl Ester[2][5]

e Tridecanoic acid methyl ester[1][2][4]
e NSC 163375[2][3][5][€]

* Methyletridecanoate[2]

* Methyl tridecylate[4][6]

o Tridecylic Acid methyl ester[5]

RARECHEM AL BF 0158[2]

Physicochemical Properties
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The following table summarizes the key quantitative data for methyl tridecanoate.

Property Value Reference
Molecular Formula C14H2802 [21[3114]
Molecular Weight 228.37 g/mol [1][2][5][6]
Appearance Clear colorless liquid [2][6]
Melting Point 55°C [1][2]
Boiling Point 131 °C at 4 mmHg [11[2]
Density 0.864 g/mL at 25 °C [1112]
Refractive Index n20/D 1.435 [1][2]

Flash Point > 110 °C (> 230 °F) [7118]

Soluble in chloroform,
Solubility methanol, and alcohol. [2][8]

Insoluble in water.

Room temperature or
Storage Temperature refrigerated (-20°C for long [11[2][3]

term).

Experimental Protocols

Synthesis: General Method for Esterification of
Carboxylic Acids

A common method for synthesizing fatty acid methyl esters like methyl tridecanoate is
through the esterification of the corresponding carboxylic acid (tridecanoic acid) with methanol,
often in the presence of an acid catalyst.

Materials:
e Tridecanoic acid

e Methanol (anhydrous)
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Acid catalyst (e.g., concentrated sulfuric acid, trimethylchlorosilane)

Round bottom flask

Magnetic stirrer

Reflux condenser (if heating)

Rotary evaporator

Procedure (Room Temperature using Trimethylchlorosilane):

e Place the amino acid (0.1 mol) in a round bottom flask.[9]

o Slowly add freshly distilled chlorotrimethylsilane (0.2 mol) while stirring.[9]

e Add methanol (100 mL) to the mixture.[9]

o Continue stirring the resulting solution or suspension at room temperature.[9]
e Monitor the reaction's completion using Thin Layer Chromatography (TLC).[9]

e Once the reaction is complete, concentrate the mixture using a rotary evaporator to obtain
the methyl ester product.[9]

Biological Activity Assay: Evaluation of Anti-Enteric
Efficacy

This protocol outlines the in vitro evaluation of methyl tridecanoate's antibacterial activity, as
demonstrated in a study on its effect against enteropathogenic bacteria.[10]

Materials:
¢ Methyl tridecanoate (referred to as TAME in the study)
o Enteropathogenic bacterial strains (e.g., E. coli, Enterococcus faecalis, Salmonella enterica)

o Sterilized 96-well microplates
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o Bacterial growth medium

o Standard antibiotics (e.g., ampicillin, kanamycin) for synergy studies
e Incubator (37 °C)

Procedure:

e Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC):
Determine the MIC and MBC of methyl tridecanoate against various enteropathogenic
Gram-positive and Gram-negative bacteria to evaluate its anti-enteric efficacy.[10]

e Synergy/Antagonism Study: In a 96-well microplate, expose E. coli MTCC 723 to methyl
tridecanoate in combination with standard antibiotics (e.g., ampicillin and kanamycin at a
final concentration of 50 pug/ml).[10]

e Incubate the microplate at 37 °C for 24 hours.[10]

o Cellular Disruption Analysis (Lactate Dehydrogenase Assay): Assess the extracellular
leakage of lactate dehydrogenase (LDH) from bacterial cells (e.g., Enterococcus faecalis and
Salmonella enterica) after treatment with methyl tridecanoate (e.g., at doses of 375 ug/mi
and 750 ug/ml) to quantify cell membrane damage.[10]

e Morphological Analysis (Scanning Electron Microscopy - SEM): Use SEM to visualize the
effect of methyl tridecanoate on the cellular morphology of bacteria like E. coli and E.
faecalis, looking for signs of cell rupturing and autolysis.[10]

Visualizations: Workflows and Mechanisms

The following diagrams illustrate key applications and the proposed mechanism of action for
methyl tridecanoate.
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Caption: General workflows for the synthesis of methyl tridecanoate and its use as a

standard.
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Caption: Proposed antibacterial mechanism of action for methyl tridecanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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